1,3,5-trimethyl-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H21N5OS/c1-11-10-14(15-6-5-9-24-15)20-22(11)8-7-18-17(23)16-12(2)19-21(4)13(16)3/h5-6,9-10H,7-8H2,1-4H3,(H,18,23)
• InChI Key: VQFKLYDTRYCREJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=C(N(N=C2C)C)C)C3=CC=CS3
• Molecular Formula: C17H21N5OS
• Molecular Weight: 343.4 g/mol

Description

1,3,5-trimethyl-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H21N5OS and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Characterization

Thiophenylhydrazonoacetates in Heterocyclic Synthesis : Research demonstrates the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward nitrogen nucleophiles to yield various derivatives, including pyrazole and pyrazolopyrimidine, underlining the versatile approach in synthesizing complex heterocyclic compounds (Mohareb et al., 2004).

Crystal Structure Analysis : Studies on compounds like 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide reveal insights into the crystal and molecular structure of heterocyclic compounds, providing a foundation for understanding the structural properties of related molecules (Prabhuswamy et al., 2016).

Reaction Mechanisms and Synthesis Approaches

Reaction of Ethyl 4-(Chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with Thiourea : This study explores the ANRORC rearrangement and N-formylation in the synthesis of pyrazolopyrimidines, providing insights into reaction mechanisms applicable to the synthesis of related compounds (Ledenyova et al., 2018).

Biological Activity and Potential Applications

Synthesis and Cytotoxicity of Pyrazole Derivatives : Research on the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their evaluation against cancer cell lines demonstrate the potential biological activity of pyrazole derivatives (Hassan et al., 2014).

Anti-Tumor Agents : A study on the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety and their evaluation as potent anti-tumor agents highlights the application of pyrazole and thiophene derivatives in developing new therapeutic agents (Gomha et al., 2016).